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Compound of Interest

Compound Name: Solasonine

Cat. No.: B1682107 Get Quote

Essential Safety and Handling Guide for Solasonine
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling Solasonine, a steroidal glycoalkaloid with significant

biological activities. Adherence to these procedures is critical for minimizing risk and ensuring a

safe laboratory environment.

Hazard Identification and Classification
Solasonine is classified as harmful if swallowed and is very toxic to aquatic life with long-

lasting effects.[1] It is essential to be aware of its potential health effects, which at high levels

can include disruption of cell membranes, leading to cytotoxic, genotoxic, and mutagenic

effects.[2] Symptoms of toxicity can include headache, gastrointestinal irritation, vomiting, and

diarrhea.[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Solasonine to

prevent exposure through inhalation, ingestion, or skin contact.[1]
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PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes

and dust.

Hand Protection Protective, impervious gloves
Prevents skin contact and

absorption.

Body Protection
Impervious clothing/laboratory

coat

Protects skin from

contamination.

Respiratory Protection Suitable respirator
Required when dust or

aerosols are generated.

Safe Handling and Storage Procedures
Proper handling and storage are crucial to maintain the integrity of Solasonine and the safety

of laboratory personnel.

Handling:

Avoid all direct contact with the substance.[1]

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust

or aerosols.[1]

Do not eat, drink, or smoke in the laboratory area where Solasonine is handled.[1][3]

Wash hands thoroughly after handling.[1][3]

Storage:

Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]
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Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[1]

Quantitative Toxicity and Exposure Data
While specific occupational exposure limits for Solasonine have not been established, data

from related glycoalkaloids and food safety guidelines provide a reference for its potential

toxicity.[1]

Data Point Value Species/Context Reference

Intraperitoneal LD50 77,300 µg/kg Mouse

Human Toxic Dose

(Glycoalkaloids)

>1 to 3 mg/kg of body

weight
Human

Human Lethal Dose

(Glycoalkaloids)

3-6 mg/kg of body

weight
Human [4]

No-Observed-

Adverse-Effect-Level

(NOAEL) for total

potato glycoalkaloids

0.5 mg/kg body

weight/day
Human

USDA Guideline

(Potatoes)

<20 mg/100g fresh

weight
Food Safety [5]

Experimental Protocol: Preparation of Solasonine Stock
Solution
The following is a general procedure for preparing a stock solution of Solasonine for in vitro

experiments, based on common laboratory practices.

Materials:

Solasonine powder

Dimethyl sulfoxide (DMSO)
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Sterile microcentrifuge tubes

Calibrated micropipettes

Vortex mixer

Procedure:

Under a chemical fume hood, weigh the desired amount of Solasonine powder using an

analytical balance.

Transfer the powder to a sterile microcentrifuge tube.

Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10

mg/mL).

Cap the tube securely and vortex thoroughly until the powder is completely dissolved.

Store the stock solution at -80°C.

For cell culture experiments, dilute the stock solution to the final working concentration using

the appropriate cell culture medium immediately before use.

Emergency Procedures
In case of accidental exposure, immediate action is critical.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[1]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical attention if

irritation develops.[1]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention

immediately.[1]

Spill Management: In the event of a spill, evacuate the area and ensure adequate ventilation.

Wearing full PPE, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in

a sealed container for disposal.[1]

Disposal Plan
All waste containing Solasonine must be treated as hazardous waste.

Unused Material and Contaminated Labware: Dispose of in a designated hazardous waste

container.

Disposal Method: Disposal must be conducted in accordance with all applicable federal,

state, and local regulations.[1] Contact a licensed professional waste disposal service to

dispose of this material.

Visual Workflow for Safe Handling of Solasonine
.
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Caption: Workflow for the safe handling of Solasonine from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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